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Compound of Interest

Compound Name: 1H-Indole, 2-(2-furanyl)-

Cat. No.: B15331074

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the
heterocyclic compound 1H-Indole, 2-(2-furanyl)-, a molecule of interest in medicinal chemistry
and materials science. This document compiles available Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS) data, alongside relevant experimental protocols to
facilitate its synthesis and characterization.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 1H-Indole, 2-(2-furanyl)-.

Nuclear Magnetic Resonance (NMR) Spectroscopy
H NMR (Proton NMR) Data
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Chemical Shift (8) Coupling Constant

o Multiplicity (3) Hz Assignment
8.41 brs NH

7.61 d 7.9 H-7

7.50 dd 1.8,0.8 H-5

7.40 d 8.1 H-4
7.15-7.07 m H-5, H-6

6.84 d 3.4 H-3"

6.77 d 1.0 H-3

6.53 dd 3.4,1.8 H-4'

Solvent: CDClIz

13C NMR (Carbon-13 NMR) Data
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Chemical Shift (8) ppm Assignment
149.3 Cc-2
142.5 C-5'
136.7 C-7a
133.0 C-2
128.5 C-3a
122.2 C-6
120.7 C-5
120.2 C-4
111.0 c-7
110.0 c-4
106.6 C-3
100.2 C-3

Solvent: CDCl3

Infrared (IR) Spectroscopy

Wavenumber (cm—?) Assignment

3425 N-H stretching

3120-3050 Aromatic C-H stretching

1610, 1580, 1450 Aromatic C=C stretching

1250 C-O-C stretching (furan)

740 C-H out-of-plane bending
Mass Spectrometry (MS)
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miz Assighment

183 [M]* (Molecular lon)
154 [M - CHOJ*

127 [M - C2H20]*

Experimental Protocols

The spectroscopic data presented above are typically obtained through standard analytical
techniques. Below are generalized experimental protocols for the synthesis and
characterization of 1H-Indole, 2-(2-furanyl)-.

Synthesis of 1H-Indole, 2-(2-furanyl)-

A common synthetic route involves a palladium-catalyzed cross-coupling reaction, such as a
Suzuki or Stille coupling, between a 2-haloindole derivative and a furanboronic acid or
stannane derivative.

Example Protocol (Suzuki Coupling):

¢ Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or
nitrogen), add 2-bromoindole (1.0 eq.), 2-furanylboronic acid (1.2 eq.), a palladium catalyst
such as Pd(PPhs)a (0.05 eq.), and a base such as K2COs (2.0 eq.).

e Solvent Addition: Add a degassed solvent system, typically a mixture of toluene and water
(e.g., 4:1 viv).

e Reaction: Heat the mixture to reflux (approximately 90-100 °C) and monitor the reaction
progress by thin-layer chromatography (TLC).

e Work-up: Upon completion, cool the reaction mixture to room temperature. Add water and
extract with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with
brine, dry over anhydrous Na=SOa4, and concentrate under reduced pressure.

« Purification: Purify the crude product by column chromatography on silica gel using a
suitable eluent system (e.g., hexane/ethyl acetate) to afford pure 1H-Indole, 2-(2-furanyl)-.
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Spectroscopic Analysis

 NMR Spectroscopy: *H and 3C NMR spectra are recorded on a spectrometer operating at a
frequency of 400 MHz or higher. The sample is typically dissolved in a deuterated solvent
such as chloroform-d (CDCls) or dimethyl sulfoxide-de (DMSO-ds), with tetramethylsilane
(TMS) used as an internal standard.

¢ IR Spectroscopy: The IR spectrum is obtained using a Fourier-transform infrared (FTIR)
spectrometer. The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr)
or as a KBr pellet.

e Mass Spectrometry: The mass spectrum is typically recorded using an electron ionization
(El) source. The sample is introduced into the mass spectrometer, and the resulting
fragmentation pattern is analyzed.

Visualizations
General Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic analysis of a
synthesized compound like 1H-Indole, 2-(2-furanyl)-.

Spectroscopic Analysis

»
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Click to download full resolution via product page
Caption: General workflow from synthesis to spectroscopic analysis and structure elucidation.

This guide serves as a foundational resource for professionals engaged in the synthesis and
analysis of 1H-Indole, 2-(2-furanyl)-. The provided data and protocols are intended to support
further research and development in related fields.

 To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of 1H-Indole, 2-(2-
furanyl)-: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15331074#spectroscopic-data-nmr-ir-mass-spec-of-
1h-indole-2-2-furanyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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